2-(1H-benzimidazol-2-ylthio)-N-(2-methylphenyl)propanamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-methylphenyl)propanamide
• InChI: InChI=1S/C17H17N3OS/c1-11-7-3-4-8-13(11)18-16(21)12(2)22-17-19-14-9-5-6-10-15(14)20-17/h3-10,12H,1-2H3,(H,18,21)(H,19,20)
• InChI Key: GUHRPRLRRUCOHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(C)SC2=NC3=CC=CC=C3N2
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques such as FTIR, LC-MS, NMR, HRMS, and elemental analysis. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions, depending on the functional groups present in the molecule. They can act as ligands in coordination chemistry, undergo electrophilic and nucleophilic substitution reactions, and participate in condensation reactions.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their structure and the target they interact with. Some benzimidazole derivatives have been found to exhibit anticancer activity by inhibiting certain enzymes involved in cancer progression.

Future Directions

The future directions for research on benzimidazole derivatives could include exploring their potential uses in medicine, particularly as anticancer agents. Additionally, research could focus on developing more efficient synthesis methods for these compounds.